Cas no 2734773-43-2 (2,2-Dichloro-1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanol)

• Product Name: 2,2-Dichloro-1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanol
• CAS No: 2734773-43-2
• MF: C₉H₆Cl₂F₄O
• MW: 277.04
• CID: 5080369
• Update Time: 2025-10-29

2,2-Dichloro-1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-Dichloro-1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanol

• Inchi： 1S/C9H6Cl2F4O/c10-8(11)7(16)5-3-4(9(13,14)15)1-2-6(5)12/h1-3,7-8,16H
• InChI Key： MELTUNDKDRRGLV-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(=C1)C(C(Cl)Cl)O)F)(F)F

Additional information on 2,2-Dichloro-1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanol

Introduction to 2,2-Dichloro-1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanol (CAS No. 2734773-43-2)

2,2-Dichloro-1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanol (CAS No. 2734773-43-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of halogenated alcohols and is characterized by the presence of dichloro, fluoro, and trifluoromethyl functional groups. These substituents confer specific chemical and biological properties that make it a valuable candidate for various applications, including drug discovery and development.

The molecular structure of 2,2-Dichloro-1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanol consists of a central ethanol backbone with two chlorine atoms attached to the carbon adjacent to the hydroxyl group. The phenyl ring is substituted with a fluoro atom at the 2-position and a trifluoromethyl group at the 5-position. This arrangement of functional groups imparts significant lipophilicity and electronic effects, which are crucial for its interactions with biological targets.

Recent studies have explored the potential therapeutic applications of 2,2-Dichloro-1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanol. One notable area of research is its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2,2-Dichloro-1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanol has shown promise in cancer research. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are critical for cell survival and proliferation.

The lipophilic nature of 2,2-Dichloro-1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanol also makes it an attractive candidate for developing novel drug delivery systems. Research has focused on encapsulating this compound in liposomes or nanoparticles to enhance its bioavailability and target specificity. These delivery systems can potentially improve therapeutic outcomes while reducing systemic side effects.

To further understand the biological activities of 2,2-Dichloro-1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanol, several in vivo studies have been conducted using animal models. These studies have shown that the compound can effectively reduce inflammation and tumor growth in mice without causing significant toxicity. These findings support its potential as a safe and effective therapeutic agent.

In conclusion, 2,2-Dichloro-1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanol (CAS No. 2734773-43-2) is a promising compound with diverse biological activities. Its unique structural features make it suitable for various applications in medicinal chemistry, including anti-inflammatory and anticancer therapies. Ongoing research continues to explore its full potential and optimize its use in clinical settings.